1,5-Dimethyl-5,6-dihydro-4h-[1,2,4]triazolo[4,3-a][1,5]benzodiazepine

• CAS No.: 74389-73-4
• Molecular Formula: C12H14N4
• Molecular Weight: 214.27 g/mol
• IUPAC Name: 1,5-dimethyl-5,6-dihydro-4H-[1,2,4]triazolo[4,3-a][1,5]benzodiazepine
• InChI: InChI=1S/C12H14N4/c1-8-7-12-15-14-9(2)16(12)11-6-4-3-5-10(11)13-8/h3-6,8,13H,7H2,1-2H3
• InChI Key: KUAUCGLQGPDGEF-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=NN=C(N2C3=CC=CC=C3N1)C

Description

1,5-Dimethyl-5,6-dihydro-4h-[1,2,4]triazolo[4,3-a][1,5]benzodiazepine is a useful research compound. Its molecular formula is C12H14N4 and its molecular weight is 214.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A disposable tube was charged with 4-methyl-4,5-dihydro-1H-benzo[b][1,4]diazepine-2(3H)-thione (163 mg, 0.848 mmol) and a stirbar. nBuOH (5 mL) was added, followed by acetohydrazide (126 mg, 1.695 mmol), and the solution was stirred at 130° C. overnight. The solution was concentrated and purified by silica gel chromatography (eluting with methylene chloride/methanol/1% ammonium hydroxide) to yield 1,5-dimethyl-5,6-dihydro-4H-benzo[b][1,2,4]triazolo[4,3-d][1,4]diazepine as an off-white amorphous solid (0.126 g, 0.588 mmol, 69%).